Cas no 1260385-63-4 (6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile)

• Product Name: 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile
• CAS No: 1260385-63-4
• MF: C₈H₄FN₃
• MW: 161.135864257813
• MDL: MFCD18380900
• CID: 5558500
• PubChem ID: 130062731
• Update Time: 2026-03-11

6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-fluoro-4-azaindole
• 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile
• 1260385-63-4
• CS-0324650
• D96523
• PS-15632
• PB40135

• MDL： MFCD18380900
• Inchi： 1S/C8H4FN3/c9-6-1-7-8(12-4-6)5(2-10)3-11-7/h1,3-4,11H
• InChI Key： JMMCIEBXLSALHE-UHFFFAOYSA-N
• SMILES： C12C(C#N)=CNC1=CC(F)=CN=2

Computed Properties

• Exact Mass: 161.03892530g/mol
• Monoisotopic Mass: 161.03892530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile

Comprehensive Overview of 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile (CAS No. 1260385-63-4): Properties, Applications, and Research Insights

6-Fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile (CAS No. 1260385-63-4) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrile-substituted pyrrolopyridine derivative exhibits remarkable potential as a building block in drug discovery, particularly in the development of kinase inhibitors and small-molecule therapeutics. The presence of both fluoro and cyano functional groups enhances its reactivity, making it a versatile intermediate for cross-coupling reactions and medicinal chemistry applications.

Recent studies highlight the growing demand for fluorinated pyrrolopyridines in targeted cancer therapies, with researchers exploring their role in modulating protein-protein interactions. The compound's CAS No. 1260385-63-4 frequently appears in patent literature related to JAK/STAT signaling pathway inhibitors, reflecting its relevance in immuno-oncology. Analytical techniques such as HPLC purity analysis and LC-MS characterization confirm its stability under standard laboratory conditions, with a typical purity range of ≥95% for research-grade material.

From a synthetic chemistry perspective, 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile serves as a precursor for structure-activity relationship (SAR) studies. Its electron-withdrawing groups influence the π-electron density of the aromatic system, which is crucial for designing compounds with improved bioavailability and target selectivity. Computational chemistry models suggest that the fluorine atom at the 6-position significantly affects the molecule's lipophilicity (LogP ≈ 1.8) and hydrogen bonding capacity.

Environmental and green chemistry considerations have driven innovation in the synthesis of halogenated pyrrolopyridines. Modern catalytic methods employing palladium-catalyzed cyanation or microwave-assisted fluorination have improved the sustainability profile of this compound class. These advancements address common search queries about "eco-friendly heterocycle synthesis" and "scalable fluorination techniques" that dominate academic discussions.

The compound's crystallographic data (typically forming monoclinic crystals with P2₁/c space group) provides valuable insights for X-ray diffraction specialists. Its thermal stability (decomposition point >200°C) makes it suitable for high-temperature reactions, a feature often questioned in "thermal stability of nitrile compounds" searches. Regulatory-compliant documentation for 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile includes comprehensive spectral data (¹H NMR: δ 8.45-8.50 ppm for pyridine proton; ¹⁹F NMR: δ -110 to -115 ppm).

Emerging applications in material science explore its use as a ligand for transition metal complexes in OLED technologies. The conjugated π-system of the pyrrolopyridine core contributes to interesting photophysical properties, with absorption maxima around 290-320 nm in UV-Vis spectra. This aligns with trending searches about "organic semiconductors" and "small-molecule optoelectronics".

Quality control protocols for CAS 1260385-63-4 emphasize residual solvent analysis by GC and heavy metal screening to meet ICH guidelines. Storage recommendations (2-8°C under inert atmosphere) address frequently asked questions about "long-term stability of fluorinated nitriles". The compound's water solubility (<1 mg/mL at 25°C) and pH stability (stable between pH 4-9) are critical parameters for formulation scientists.

Recent patent analysis reveals that 6-fluoro-1H-pyrrolo[3,2-b]pyridine-3-carbonitrile derivatives appear in claims for neurodegenerative disease treatments, particularly as tau protein aggregation inhibitors. This connects to popular health-related searches about "blood-brain barrier permeable compounds". The molecular weight (191.16 g/mol) and hydrogen bond acceptors (3) place it within favorable ranges for CNS drug development.

Supply chain data indicates growing global demand for this high-value intermediate, with custom synthesis services offering multigram quantities under cGMP conditions. Analytical certificates typically include chiral purity verification (when applicable) and genotoxic impurity profiling, addressing regulatory concerns about "mutagenic potential of aromatic nitriles".